Cas no 2063651-29-4 (1-(1,3-benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide)
1-(1,3-benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide Chemical and Physical Properties
Names and Identifiers
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- 1-(1,3-benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide
- (Z)-1-[(2H-1,3-benzodioxol-5-yl)methyl]-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide
- 3-Pyrrolidinecarboximidamide, 1-(1,3-benzodioxol-5-ylmethyl)-N-hydroxy-5-oxo-
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- Inchi: 1S/C13H15N3O4/c14-13(15-18)9-4-12(17)16(6-9)5-8-1-2-10-11(3-8)20-7-19-10/h1-3,9,18H,4-7H2,(H2,14,15)
- InChI Key: XJNBWGMBLSCJAV-UHFFFAOYSA-N
- SMILES: O=C1CC(/C(=N/O)/N)CN1CC1=CC=C2C(=C1)OCO2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 414
- XLogP3: -0.1
- Topological Polar Surface Area: 97.4
1-(1,3-benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | BS-5011-1MG |
1-(1,3-benzodioxol-5-ylmethyl)-N’-hydroxy-5-oxopyrrolidine-3-carboximidamide |
2063651-29-4 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | BS-5011-5MG |
1-(1,3-benzodioxol-5-ylmethyl)-N’-hydroxy-5-oxopyrrolidine-3-carboximidamide |
2063651-29-4 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | BS-5011-10MG |
1-(1,3-benzodioxol-5-ylmethyl)-N’-hydroxy-5-oxopyrrolidine-3-carboximidamide |
2063651-29-4 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | BS-5011-20MG |
1-(1,3-benzodioxol-5-ylmethyl)-N’-hydroxy-5-oxopyrrolidine-3-carboximidamide |
2063651-29-4 | >90% | 20mg |
£76.00 | 2023-04-20 | |
| Key Organics Ltd | BS-5011-50MG |
1-(1,3-benzodioxol-5-ylmethyl)-N’-hydroxy-5-oxopyrrolidine-3-carboximidamide |
2063651-29-4 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | BS-5011-100MG |
1-(1,3-benzodioxol-5-ylmethyl)-N’-hydroxy-5-oxopyrrolidine-3-carboximidamide |
2063651-29-4 | >90% | 100mg |
£146.00 | 2025-02-09 |
1-(1,3-benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 1-(1,3-benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide
Research Brief on 1-(1,3-benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide (CAS: 2063651-29-4)
The compound 1-(1,3-benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide (CAS: 2063651-29-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and biological activities.
Recent studies have highlighted the role of this compound as a potent inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders. The benzodioxole and hydroxamic acid moieties in its structure are critical for its binding affinity and selectivity towards HDAC isoforms, particularly HDAC6 and HDAC8. This specificity makes it a promising candidate for targeted therapy with reduced off-target effects.
In vitro and in vivo studies have demonstrated that 1-(1,3-benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide exhibits significant anti-proliferative activity against several cancer cell lines, including breast, lung, and colon cancers. Mechanistic insights reveal that it induces cell cycle arrest and apoptosis via the upregulation of tumor suppressor genes and downregulation of oncogenic pathways. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.
The compound's pharmacokinetic profile has also been investigated, with studies indicating good oral bioavailability and metabolic stability. However, challenges such as dose-dependent toxicity and the need for further optimization of its pharmacodynamic properties remain areas of active research. Recent advancements in prodrug strategies and nanoparticle-based delivery systems aim to address these limitations.
In summary, 1-(1,3-benzodioxol-5-ylmethyl)-N'-hydroxy-5-oxopyrrolidine-3-carboximidamide represents a promising scaffold for the development of novel therapeutics. Ongoing research is focused on elucidating its full therapeutic potential, optimizing its chemical structure, and evaluating its efficacy in clinical settings. The findings underscore the importance of this compound in advancing precision medicine and targeted therapy.
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